Cas no 2126177-73-7 (1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1))

1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) structure
2126177-73-7 structure
Product Name:1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1)
CAS No:2126177-73-7
MF:C5H7Br3N2
MW:334.834478616714
CID:5264075
Update Time:2023-08-25

1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(bromomethyl)-1-methylpyrazole;hydrobromide
    • AT15929
    • 4-BROMO-3-(BROMOMETHYL)-1-METHYL-1H-PYRAZOLE HBR
    • 4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide
    • 1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1)
    • Inchi: 1S/C5H6Br2N2.BrH/c1-9-3-4(7)5(2-6)8-9;/h3H,2H2,1H3;1H
    • InChI Key: DSXSULRCFQRTFW-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C)N=C1CBr.Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 99
  • Topological Polar Surface Area: 17.8

1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) Pricemore >>

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